Cas no 878059-37-1 (N-(4-butylphenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(4-butylphenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878059-37-1
• MF: C₂₈H₃₅N₃O₄S
• MW: 509.660206079483
• CID: 5510627
• Update Time: 2025-10-29

N-(4-butylphenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide
• N-(4-butylphenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C28H35N3O4S/c1-3-4-7-22-10-12-23(13-11-22)29-27(32)20-36(34,35)26-18-31(25-9-6-5-8-24(25)26)19-28(33)30-16-14-21(2)15-17-30/h5-6,8-13,18,21H,3-4,7,14-17,19-20H2,1-2H3,(H,29,32)
• InChI Key： CBIZNYUPMHCRQZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CS(C1C2=C(N(CC(N3CCC(C)CC3)=O)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-butylphenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

Introduction to N-(4-butylphenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide and Its Applications in Modern Chemical Biology

N-(4-butylphenyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide, with the CAS number 878059-37-1, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular framework of this substance, characterized by its sulfonyl and amide functional groups, positions it as a promising candidate for further research and development in pharmaceuticals.

The compound's structure is a testament to the ingenuity of modern synthetic chemistry. The presence of a 4-butylphenyl moiety contributes to its lipophilicity, enhancing its ability to interact with biological targets. Meanwhile, the 4-methylpiperidin-1-yl group introduces a specific electronic environment that can modulate the compound's reactivity and binding affinity. These features make N-(4-butylphenyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide a versatile tool for exploring novel pharmacological pathways.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. The indole core in this compound, specifically linked to a sulfonyl group, has been shown to exhibit potent interactions with various biological targets. This has led to investigations into its potential as an antimicrobial agent, an anti-inflammatory compound, and even as a candidate for treating neurological disorders. The sulfonylacetamide moiety further enhances its pharmacological profile by providing additional sites for interaction with biological receptors.

The synthesis of N-(4-butylphenyl-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide involves a multi-step process that showcases the sophistication of contemporary organic synthesis techniques. Key steps include the formation of the indole ring system, the introduction of the sulfonyl group, and the final assembly of the amide functionality. Each step is meticulously designed to ensure high yield and purity, which are critical for subsequent biological evaluations.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in material science, where its unique structural properties could lead to novel polymers or functional materials. Additionally, its ability to interact with biological systems makes it a valuable tool in drug discovery pipelines. By studying how this compound interacts with various targets, scientists can gain insights into disease mechanisms and develop more effective treatments.

Efforts are ongoing to optimize the synthesis and purification methods for N-(4-butylphenyl-2-({1-2-(4-methylpiperidin-1-yloxy))-2 oxoethyl - 1 H - indol - 3 - ylsulfonyl)acetamide to facilitate broader research applications. Collaborative efforts between synthetic chemists and biologists are crucial in this regard. By combining expertise in organic synthesis with knowledge of biological systems, researchers can accelerate the development of new therapeutic agents.

The growing interest in this compound underscores the importance of continued investment in chemical biology research. As our understanding of complex biological systems deepens, compounds like N-(4-butylphenyl-2 - ({ 1 - 2 - ( 4 - methyl piper idin - 1 - y l ) - 2 - o x o eth y l - 1 H - ind ol - 3 - y l } sul fon y l ) ac eta m ide are likely to play a pivotal role in shaping future medical treatments. Its unique properties offer a glimpse into the vast potential that lies at the intersection of chemistry and biology.